Cas no 2172583-72-9 (2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172583-72-9
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 5569063
• PubChem ID: 165596659
• Update Time: 2025-05-24

2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598879
• 2172583-72-9
• 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C10H14N4O/c11-5-4-9-10(8-2-1-3-8)14(6-7-15)13-12-9/h8,15H,1-4,6-7H2
• InChI Key： WSURVYRXWCGXLV-UHFFFAOYSA-N
• SMILES： OCCN1C(=C(CC#N)N=N1)C1CCC1

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Recent Advances in the Study of 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172583-72-9)

The compound 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172583-72-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the efficient synthesis routes for 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile, with particular emphasis on click chemistry approaches. The compound's triazole ring, coupled with the cyclobutyl and hydroxyethyl moieties, provides a versatile scaffold for further derivatization. Researchers have successfully optimized reaction conditions to achieve high yields and purity, making it a promising candidate for large-scale production.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile exhibits moderate inhibitory effects against certain kinase targets implicated in cancer and inflammatory diseases. Molecular docking simulations suggest that the compound's unique structure allows it to bind effectively to the ATP-binding sites of these kinases, thereby interfering with their catalytic activity. Further structure-activity relationship (SAR) studies are underway to enhance its potency and selectivity.

Pharmacokinetic evaluations of 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile have revealed favorable absorption and distribution profiles in animal models. The compound's hydroxyethyl group contributes to its improved solubility, while the cyclobutyl moiety enhances metabolic stability. These properties position it as a viable lead compound for further preclinical development.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are focused on synthesizing analogs with modified functional groups to address these limitations. Collaborative studies between academic and industrial researchers are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile represents a novel chemical entity with significant potential in drug discovery. Its unique structural attributes and preliminary biological activity make it a compelling subject for further investigation. Future studies should prioritize the elucidation of its mechanism of action and the exploration of its therapeutic applications in disease models.